Cas no 370555-59-2 (4-(benzyloxy)-2,2-dimethylbutan-1-ol)

• Product Name: 4-(benzyloxy)-2,2-dimethylbutan-1-ol
• CAS No: 370555-59-2
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 1480992
• PubChem ID: 11310308
• Update Time: 2025-05-25

4-(benzyloxy)-2,2-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2,2-dimethyl-4-(phenylmethoxy)-
• 4-(benzyloxy)-2,2-dimethylbutan-1-ol
• F2147-6414
• 370555-59-2
• 2,2-dimethyl-4-phenylmethoxybutan-1-ol
• SCHEMBL3951532
• EN300-384462
• 2,2-Dimethyl-4-(phenylmethoxy)butan-1-ol
• AKOS040813400
• MZMHXARSJXRPIB-UHFFFAOYSA-N

• Inchi： 1S/C13H20O2/c1-13(2,11-14)8-9-15-10-12-6-4-3-5-7-12/h3-7,14H,8-11H2,1-2H3
• InChI Key： MZMHXARSJXRPIB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCC(C)(C)CO

Computed Properties

• Exact Mass: 208.1464
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on 4-(benzyloxy)-2,2-dimethylbutan-1-ol

4-(Benzyloxy)-2,2-Dimethylbutan-1-Ol: A Comprehensive Overview

4-(Benzyloxy)-2,2-Dimethylbutan-1-Ol, also known by its CAS number 370555-59-2, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzyloxy group with a branched alcohol moiety. The molecule's structure contributes to its reactivity and functionality, making it a valuable intermediate in organic synthesis and a key component in the development of advanced materials.

The synthesis of 4-(Benzyloxy)-2,2-Dimethylbutan-1-Ol typically involves multi-step processes that leverage modern catalytic techniques. Recent advancements in catalysis have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions that are critical in forming the benzyloxy group. These methods not only enhance yield but also reduce the environmental footprint of the synthesis process.

In terms of applications, 4-(Benzyloxy)-2,2-Dimethylbutan-1-Ol has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to participate in various nucleophilic and electrophilic reactions makes it a valuable building block for constructing complex molecular architectures. Recent studies have highlighted its role in the development of bioactive compounds targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

Beyond pharmaceuticals, this compound is also employed in the formulation of advanced materials. Its unique properties, including high thermal stability and excellent compatibility with other polymers, make it an ideal candidate for use in high-performance composites and coatings. Researchers have recently investigated its potential as a precursor for the synthesis of novel polymeric materials with tailored mechanical and electronic properties.

The chemical properties of 4-(Benzyloxy)-2,2-Dimethylbutan-1-Ol are heavily influenced by its molecular structure. The benzyloxy group introduces aromaticity and electron-withdrawing effects, while the branched alcohol moiety provides hydroxyl functionality. These features collectively influence the compound's reactivity, solubility, and stability under various conditions. Recent spectroscopic studies have provided deeper insights into its electronic structure, shedding light on its interaction with other molecules in solution.

In conclusion, 4-(Benzyloxy)-2,2-Dimethylbutan-1-Ol stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications and ongoing research highlight its importance as a key compound in both academic and industrial settings. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of materials science and pharmaceutical development.